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Executive Summary
For laboratories analyzing Polychlorinated Biphenyls (PCBs), data integrity is not merely a

compliance checkbox—it is a toxicological imperative. Given the persistence and

bioaccumulative nature of PCBs (e.g., WHO-12 dioxin-like congeners), analytical errors can

lead to disastrous regulatory or clinical decisions.

This guide compares ISO 17043 Accredited Proficiency Testing (PT) Schemes (the "Gold

Standard") against informal inter-laboratory comparisons. We analyze performance metrics

from major providers (FAPAS, QUASIMEME) and provide a self-validating experimental

protocol for handling PT samples using GC-MS/MS, the superior alternative to legacy GC-ECD

methods.

Part 1: Critical Comparison of PT Schemes
The "Product": ISO 17043 Accredited Schemes
An ISO 17043 accredited scheme is a rigorous, statistically robust external quality assessment

(EQA). It uses homogenized, stability-tested matrices with assigned values derived from a
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consensus of expert laboratories or reference methods.[1]

The Alternative: Informal Round-Robins
Informal studies often lack homogeneity testing, use unverified assigned values, and fail to

provide actionable statistical feedback (e.g., z-scores based on robust standard deviations).

Comparative Performance Matrix
The following table contrasts the leading accredited schemes (FAPAS, QUASIMEME) against

generic alternatives.

Feature
FAPAS (Food &

Feed)

QUASIMEME

(Marine/Env)

Informal / Ad-Hoc

Study

Primary Matrix
Fish oil, animal fat,

infant formula

Sediment, seawater,

biota (mussels)

Variable (often

standard solutions)

Target Analytes
ICES-6 + WHO-12

(Dioxin-like)

ICES-7 +

Chlorobiphenyls

Limited (often just

Aroclors)

Assigned Value (

)

Consensus (Robust

Mean)

Cofino Model (Cofino

et al.)

Arithmetic Mean

(prone to outliers)

Homogeneity Testing
Mandatory (ISO

13528)
Mandatory Rarely performed

Evaluation Metric
z-score (

fixed)
z-score (Model-based)

% Recovery or simple

deviation

Traceability
High (Reference

Material links)
High (Marine focus) Low / Unknown

Analytical Method Performance: GC-ECD vs. GC-MS/MS
Proficiency testing data consistently highlights the limitations of Electron Capture Detectors

(ECD) compared to Mass Spectrometry (MS).
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GC-ECD: High sensitivity but prone to false positives from co-eluting organochlorine

pesticides (e.g., DDE interfering with PCB 101).

GC-MS/MS (Triple Quad): Superior selectivity.[2][3] In recent inter-laboratory studies, labs

using GC-MS/MS demonstrated a 20-30% lower failure rate on complex matrices (e.g.,

sewage sludge) due to the elimination of matrix interferences that skew ECD results.

Part 2: Experimental Protocol (Self-Validating
System)
Objective: To analyze a PT sample (e.g., fish tissue) for Indicator PCBs (28, 52, 101, 118, 138,

153, 180) with zero cross-contamination and maximum recovery.

Sample Receipt & Acclimatization
Step 1: Upon receipt, inspect the sachet/vial for integrity.

Step 2: Store at -20°C if not analyzing immediately.

Step 3:Crucial: Allow the sample to reach room temperature (20-25°C) before opening to

prevent condensation, which causes hydrolysis and weighing errors.

Step 4: Mix thoroughly with a chemically inert spatula. PT samples can settle during

transport.

Extraction (Pressurized Liquid Extraction - PLE)
Reagents: n-Hexane/Acetone (1:1 v/v), HPLC Grade.

Internal Standard (IS): Spike before extraction with

-labeled PCB surrogate standard (e.g.,

-PCB 153). This validates the extraction efficiency for every sample.

Procedure:

Weigh 2.0 g of sample mixed with diatomaceous earth (drying agent).
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Load into PLE cell.

Extract at 100°C, 1500 psi, 2 static cycles (5 mins each).

Collect extract and concentrate to ~1 mL under nitrogen stream.

Multi-Stage Cleanup (The "Self-Cleaning" Step)
PCBs are lipophilic; lipid removal is critical to protect the GC liner.

Acid Digestion: Add conc.

to the hexane extract. Vortex. Centrifuge. The acid chars lipids; PCBs remain in the hexane
layer.

Florisil Column: Pass the hexane layer through a deactivated Florisil column to remove polar

interferences.

Sulfur Removal: If analyzing sediment, add activated copper powder to precipitate elemental

sulfur (which interferes with PCB 101/153).

Instrumental Analysis (GC-MS/MS)[3]
Column: Rtx-PCB or equivalent (specific for congener separation).

Injection: Splitless, 280°C.

MS Mode: MRM (Multiple Reaction Monitoring).

Quantifier Transition: Precursor ion

Product ion (e.g., PCB 153:

).

Qualifier Transition: Secondary fragmentation for confirmation.

Validation check: The
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-IS recovery must be 60-120%. If outside this range, STOP. Do not report PT results. Re-
extract.

Part 3: Data Analysis & Visualization
Understanding the Z-Score
The z-score is the universal currency of proficiency testing. It normalizes your error against the

expected spread of the industry.

: Satisfactory (Pass).

: Questionable (Warning Signal).

: Unsatisfactory (Action Signal - Root Cause Analysis Required).

Workflow Visualization: The PT Cycle
The following diagram illustrates the lifecycle of a PT sample, emphasizing the critical decision

points that ensure data integrity.
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Figure 1: The Proficiency Testing Analytical Cycle. Note the critical QC loop at the "IS Recovery

Check" stage.

Logic for Z-Score Interpretation
When a z-score fails (

), a systematic investigation is required.
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Z-Score Result

Satisfactory (|z| <= 2)
Maintain Method

|z| <= 2

Questionable (2 < |z| < 3)
Check Precision

2 < |z| < 3

Unsatisfactory (|z| >= 3)
Stop Analysis

|z| >= 3

Check Dilution Factors
& Unit Conversion

Step 1

Check Calibration Curve
& Standard Purity

Check Cleanup Efficiency
(Did lipids interfere?)

Step 3

Step 2

Click to download full resolution via product page

Figure 2: Decision logic for interpreting Proficiency Testing results. Systematic failures often

stem from calibration (BiasCheck) or matrix interferences (MatrixCheck).
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Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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